Helical Dynamin I GTPase Inhibition vs. Dynasore
In the absence of detergent (Tween-80), Hydroxy Dynasore (4a) inhibited phosphatidylserine liposome-stimulated helical dynamin I GTPase activity with an IC₅₀ of 0.38 ± 0.05 μM (n=5), representing a 37-fold improvement over parent dynasore, which yielded an IC₅₀ of 12.4 ± 1.5 μM (n=5) under identical assay conditions [1]. When Tween-80 (0.06%, 458 μM) was included in the assay buffer—reflecting standard screening conditions—dynasore's potency collapsed to IC₅₀ = 479 ± 49 μM due to stoichiometric detergent binding, while Hydroxy Dynasore retained an IC₅₀ of 2.7 ± 0.7 μM, a 177-fold advantage [1]. The compound also achieved submicromolar potency against recombinant dynamin II (IC₅₀ = 2.3 ± 0.2 μM, n=4) and recombinant dynamin I (IC₅₀ = 1.1 ± 0.2 μM, n=8) in the absence of detergent [1].
| Evidence Dimension | Inhibition of PS liposome-stimulated helical dynamin I GTPase activity (IC₅₀) |
|---|---|
| Target Compound Data | 0.38 ± 0.05 μM (no Tween-80); 2.7 ± 0.7 μM (with 0.06% Tween-80) |
| Comparator Or Baseline | Dynasore: 12.4 ± 1.5 μM (no Tween-80); 479 ± 49 μM (with 0.06% Tween-80) |
| Quantified Difference | 37-fold more potent (no Tween-80); 177-fold more potent (with Tween-80) |
| Conditions | Purified sheep brain dynamin I (20 nM), PS liposome-stimulated GTPase assay, Malachite Green detection, 30 min at 37°C, 1% DMSO, ±0.06% Tween-80, n=3-5 independent experiments |
Why This Matters
Researchers using standard GTPase assay buffers containing Tween-80 will experience a complete loss of dynasore activity (>30-fold IC₅₀ shift), whereas Hydroxy Dynasore retains nanomolar-range potency, making it the only viable choice for detergent-containing dynamin assays.
- [1] McCluskey A, Daniel JA, Hadzic G, Chau N, Clayton EL, Mariana A, et al. Building a Better Dynasore: The Dyngo Compounds Potently Inhibit Dynamin and Endocytosis. Traffic. 2013 Dec;14(12):1272-89. doi: 10.1111/tra.12119. Data from Table 1 (PS-stimulated DynI IC₅₀) and Table 2 (DynI/DynII recombinant IC₅₀). View Source
